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Compound of Interest

Compound Name:
4-(Cyclohexanesulfonyl)piperidine

hydrochloride

CAS No.: 1864016-67-0

Cat. No.: B1459338

Get Quote

The piperidine ring, a six-membered nitrogen-containing heterocycle, stands as one of the

most vital structural motifs in the landscape of medicinal chemistry. Its prevalence is not a

matter of chance; the piperidine scaffold is considered a "privileged scaffold" due to its unique

combination of properties that enhance a molecule's "druggability."[1] This includes providing

high chemical stability, modulating lipophilicity and water solubility, and offering a three-

dimensional structure that can adapt to the steric demands of biological targets.[1]

Consequently, piperidine derivatives are integral components in numerous classes of

pharmaceuticals, targeting a wide array of conditions from central nervous system (CNS)

disorders to cancer.[1] The strategic functionalization of the piperidine ring is a cornerstone of

modern drug design, allowing for the fine-tuning of a compound's pharmacokinetic and

pharmacodynamic profile.[2] Among the vast library of functionalized piperidines, halogenated

intermediates serve as exceptionally versatile building blocks. This guide focuses on one such

critical intermediate: 4-Chloropiperidine hydrochloride.
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4-Chloropiperidine hydrochloride is a widely utilized intermediate in the pharmaceutical and

chemical industries.[3] Its value lies in the strategic placement of a chlorine atom at the 4-

position of the piperidine ring. This chlorine atom serves as an effective leaving group,

facilitating nucleophilic substitution reactions and allowing for the facile introduction of a wide

variety of functional groups. The compound is supplied as its hydrochloride salt, which

enhances its stability and solubility in aqueous and alcoholic media, simplifying its handling and

use in various reaction conditions.[4] Its role as a foundational building block makes it

indispensable for researchers engaged in the discovery and development of novel therapeutic

agents.[3][4]

Physicochemical Properties and Characterization
A comprehensive understanding of a compound's physical and chemical properties is

fundamental for its effective use in synthesis and research. The key properties of 4-

Chloropiperidine hydrochloride are summarized below.

Property Value Source(s)

CAS Number 5382-19-4 [3]

Molecular Formula C₅H₁₀ClN·HCl (or C₅H₁₁Cl₂N) [3][5]

Molecular Weight 156.06 g/mol [3]

Appearance
White to off-white crystalline

solid
[4][6]

Melting Point 200-201 °C [5]

Solubility

Soluble in water and ethanol;

slightly soluble in chloroform

and methanol.

[5][6]

Storage Conditions
Store at room temperature or

0-8°C in an inert atmosphere.
[3][5]
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Multiple synthetic routes to 4-substituted piperidines exist, including methods like the aza-Prins

cyclization, which is effective for producing 4-halopiperidine derivatives.[7] A common

laboratory-scale preparation method involves the direct chlorination of a protected piperidine

precursor, followed by deprotection and salt formation. A more direct, albeit potentially less

selective, method involves the reaction of piperidine itself with a chlorinating agent, followed by

acidification to yield the hydrochloride salt.[6] The mechanism for aza-Prins cyclization involves

the Lewis acid-mediated opening of an epoxide ring, followed by intramolecular cyclization with

a homoallylic amine to form a piperidine carbonium ion, which is then trapped by a chloride ion.

[7]

Below is a representative workflow for the synthesis of 4-Chloropiperidine hydrochloride from a

4-hydroxypiperidine precursor, a common and reliable method that offers good control over the

reaction.

Step 1: Chlorination Step 2: Deprotection & Salt Formation

N-Boc-4-hydroxypiperidine SOCl₂ (Thionyl Chloride)
in Dichloromethane (DCM)

Reaction N-Boc-4-chloropiperidineForms intermediate HCl in Dioxane
or Diethyl Ether

Reaction 4-Chloropiperidine
hydrochloride

Yields final product

4-Chloropiperidine
Hydrochloride

Nucleophile (R-NH₂)
+ Base (e.g., K₂CO₃)

Nucleophilic
Substitution (SN2) 4-Substituted Piperidine

Derivative

Bioactive Molecule
(e.g., CNS Agent,

Antihistamine)

Further
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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